Cas no 2138570-11-1 (2-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-imidazole)

• Product Name: 2-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-imidazole
• CAS No: 2138570-11-1
• MF: C₁₁H₁₇ClN₂
• MW: 212.719081640244
• CID: 6167575
• PubChem ID: 165496503
• Update Time: 2025-10-12

2-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2138570-11-1
• EN300-1157184
• 2-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-imidazole

• Inchi： 1S/C11H17ClN2/c1-8-3-4-9(12)7-10(8)11-13-5-6-14(11)2/h5-6,8-10H,3-4,7H2,1-2H3
• InChI Key： HPUBFASUSVTRFA-UHFFFAOYSA-N
• SMILES： ClC1CCC(C)C(C2=NC=CN2C)C1

Computed Properties

• Exact Mass: 212.1080262g/mol
• Monoisotopic Mass: 212.1080262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.8Ų

Additional information on 2-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-imidazole

2-(5-Chloro-2-methylcyclohexyl)-1-methyl-1H-imidazole: A Comprehensive Overview

2-(5-Chloro-2-methylcyclohexyl)-1-methyl-1H-imidazole (CAS No. 2138570-11-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of 2-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-imidazole is noteworthy for its combination of a substituted cyclohexyl ring and an imidazole moiety. The presence of a chlorine atom and a methyl group on the cyclohexyl ring imparts specific physical and chemical properties to the molecule. These structural elements contribute to its stability and reactivity, making it an attractive candidate for various chemical and biological studies.

Recent studies have focused on the synthesis of 2-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-imidazole. One notable method involves the reaction of 5-chloro-2-methylcyclohexanone with 1-methylimidazole in the presence of a suitable catalyst. This approach has been optimized to achieve high yields and purity, facilitating its use in subsequent biological evaluations. The synthetic route is not only efficient but also scalable, making it suitable for industrial applications.

In terms of biological activity, 2-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-imidazole has shown promising results in various assays. Preliminary studies have indicated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has demonstrated inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, its ability to modulate G protein-coupled receptors (GPCRs) has been explored, suggesting potential applications in the treatment of neurological disorders.

The pharmacological profile of 2-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-imidazole has been further elucidated through in vitro and in vivo experiments. In cell-based assays, it has exhibited selective cytotoxicity towards cancer cells while showing minimal toxicity to normal cells. This selective action is crucial for minimizing side effects in therapeutic applications. Moreover, animal studies have provided insights into its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME) profiles.

The potential therapeutic applications of 2-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-imidazole are diverse and promising. Its inhibitory effects on kinases make it a candidate for cancer therapy, particularly in combination with other anticancer agents to enhance efficacy and reduce resistance. Additionally, its GPCR modulation properties suggest potential use in treating conditions such as Parkinson's disease and Alzheimer's disease. Ongoing clinical trials are aimed at evaluating its safety and efficacy in these contexts.

Beyond its therapeutic potential, 2-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-imidazole has also been studied for its utility as a research tool. Its unique structural features make it an excellent probe for investigating enzyme mechanisms and receptor interactions. Researchers have utilized this compound to gain deeper insights into the molecular basis of various diseases, contributing to the development of more targeted therapies.

In conclusion, 2-(5-chloro-2-methylcyclohexyl)-1-methyl-1H-imidazole (CAS No. 2138570-11-1) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, efficient synthesis methods, and diverse biological activities position it as a valuable asset in the pursuit of novel therapeutic agents. As research continues to advance, the full extent of its capabilities is likely to be realized, paving the way for significant advancements in healthcare.